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An In-depth Guide to the Procurement and Application of Deuterated Serinol for Advanced
Research

This technical guide provides a comprehensive overview of Serinol-d5, a deuterated analog of
the versatile amino alcohol Serinol. Designed for researchers, scientists, and professionals in
drug development, this document details suppliers, purchasing options, and key applications. It
includes a detailed experimental protocol for its use as an internal standard in mass
spectrometry and visualizes relevant biochemical pathways and experimental workflows.

Introduction to Serinol-d5

Serinol, or 2-amino-1,3-propanediol, is a chiral amino alcohol that serves as a fundamental
building block in the synthesis of a wide array of biologically significant molecules. Its structure
is closely related to the amino acid serine and the lipid backbone of sphingolipids. The
deuterated form, Serinol-d5, in which five hydrogen atoms are replaced by deuterium, is a
valuable tool in various research applications, particularly in mass spectrometry-based
guantification and as a tracer in metabolic studies. The heavy isotope labeling provides a
distinct mass shift, allowing for its use as an internal standard to enhance the accuracy and
precision of analytical measurements.
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Serinol-d5 Supplier and Purchasing Options

The procurement of high-purity Serinol-d5 is critical for reliable experimental outcomes.
Several chemical suppliers offer this deuterated compound, primarily for research and
development purposes. The following tables summarize key information for sourcing Serinol-
d5 and its non-deuterated counterpart.

Table 1: Serinol-d5 (2-Amino-1,3-propanediol-1,1,2,3,3-d5) Supplier Information

. Product/Catalog Available Purity/lsotopic
Supplier . ]
Number Quantities Enrichment
Qmx Laboratories QX152973 0.05¢g Not specified
CDN Isotopes (via ) N
D-8004 Inquire Not specified

Fisher Scientific)

Table 2: Serinol (2-Amino-1,3-propanediol) Supplier Information

Product/Catalo Available

Supplier . Purity Price (USD)

g Number Quantities
_ $51.00 (59),
TCI America A1252 5g, 259 >98.0% (GC)
$149.00 (259)

ACROS

Thermo Scientific ~ Organics: ]

] 59, 259 98% Inquire

Chemicals 149580050,
149580250

CP Lab Safety

(distributor for Al1252 5g Not specified Inquire[1]

TCI America)

Note: Pricing and availability are subject to change. It is recommended to contact the suppliers
directly for the most current information and to inquire about bulk purchasing options.

Physicochemical Properties of Serinol
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Understanding the physical and chemical properties of Serinol is essential for its proper
handling, storage, and application in experimental settings.

Table 3: Physicochemical Properties of Serinol (CAS: 534-03-2)

Property Value

Molecular Formula CsHoNO:2

Molecular Weight 91.11 g/mol

Appearance White to off-white crystalline powder or lumps
Melting Point 52°C to 57°C

Solubility Soluble in water

Room temperature, in a cool and dark place
Storage
(<15°C recommended)

Experimental Protocol: Use of Serinol-d5 as an
Internal Standard for LC-MS/MS Analysis of
Sphingolipids

This protocol provides a detailed methodology for the use of a deuterated internal standard,
such as a derivative of Serinol-d5, for the quantitative analysis of sphingolipids (e.qg.,
ceramides) in biological samples by Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS). This method is adapted from established protocols for sphingolipid analysis.

Objective: To accurately quantify the concentration of specific sphingolipids in a biological
matrix (e.g., plasma, cell lysate) using a deuterated internal standard to correct for sample
preparation variability and matrix effects.

Materials:
» Biological sample (e.g., human plasma, cell pellet)

e Serinol-d5 derivative (e.g., C17-Serinol-d5 ceramide) as an internal standard (IS)
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e Analytes of interest (e.g., endogenous ceramides)
¢ Methanol, HPLC grade
o Acetonitrile, HPLC grade
e |Isopropanol, HPLC grade
e Formic acid, LC-MS grade
e Ammonium bicarbonate
e Chloroform
e Water, LC-MS grade
» Protein precipitation solution (e.g., isopropanol:chloroform 9:1 v/v)
e LC-MS/MS system with an ESI source
e C18 reverse-phase HPLC column
Procedure:
e Preparation of Internal Standard (IS) Working Solution:
o Prepare a stock solution of the Serinol-d5 derivative in a suitable solvent (e.g., methanol).

o From the stock solution, prepare a working solution at a known concentration. The
concentration should be chosen to yield a robust signal in the LC-MS/MS analysis.

o Sample Preparation (Protein Precipitation):

o Aliquot 50 uL of the biological sample (standard, quality control, or unknown) into a
microcentrifuge tube.

o Add 400 puL of the internal standard/protein precipitation solution to each sample.
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o Vortex the mixture vigorously for 3 minutes to ensure thorough mixing and protein
precipitation.

o Centrifuge the samples at 3000 x g for 10 minutes to pellet the precipitated proteins.

o Carefully transfer 250 L of the supernatant to a clean 96-well plate or autosampler vials
for LC-MS/MS analysis.

e LC-MS/MS Analysis:
o Liquid Chromatography (LC) Conditions:

» Column: C18 reverse-phase column (e.g., ACE Excel SuperC18, 1.7 um, 100 mm x 2.1
mm).

= Mobile Phase A: 0.1% Formic acid in water.
= Mobile Phase B: 0.1% Formic acid in isopropanol.
» Gradient:

0-0.5 min: 65% B

0.5-2.0 min: 65% to 90% B

2.0-2.1 min: 90% to 100% B

2.1-3.0 min: 100% B

3.0-3.1 min: 100% to 65% B

3.1-5.0 min: 65% B

= Flow Rate: 0.4 mL/min.

» [njection Volume: 10 pL.

o Mass Spectrometry (MS) Conditions:
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= |onization Mode: Positive Electrospray lonization (ESI+).

= Scan Type: Multiple Reaction Monitoring (MRM).

» MRM Transitions: Set the specific precursor-to-product ion transitions for each analyte
and the deuterated internal standard. The precursor ion for the analytes will be [M+H]*,
and a characteristic product ion (e.g., m/z 264 for many ceramides) is monitored. The
deuterated internal standard will have a mass shift corresponding to the number of
deuterium atoms.

e Data Analysis:

[¢]

Integrate the peak areas for each analyte and the internal standard.

[¢]

Calculate the peak area ratio (Analyte Peak Area / Internal Standard Peak Area).

[e]

Construct a calibration curve by plotting the peak area ratio against the concentration of
the calibration standards.

[e]

Determine the concentration of the analytes in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Visualizing Key Pathways and Workflows
De Novo Ceramide Synthesis Pathway

Serinol is a synthetic precursor to sphingoid bases, which are central to the de novo synthesis
of ceramides and other sphingolipids. This pathway begins with the condensation of serine and
palmitoyl-CoA. The following diagram illustrates a simplified overview of this crucial metabolic
route.
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Caption: De novo ceramide synthesis pathway in the endoplasmic reticulum.

Experimental Workflow for LC-MS/MS Quantification

The following diagram outlines the logical steps involved in the quantitative analysis of a target
analyte in a biological sample using a deuterated internal standard.
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Caption: Workflow for quantitative analysis using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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